Cas no 1508872-80-7 (1-methoxy-4-(nitromethyl)naphthalene)

• Product Name: 1-methoxy-4-(nitromethyl)naphthalene
• CAS No: 1508872-80-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6112060
• PubChem ID: 165968097
• Update Time: 2025-07-18

1-methoxy-4-(nitromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-4-(nitromethyl)naphthalene
• EN300-1789267
• 1508872-80-7

• Inchi： 1S/C12H11NO3/c1-16-12-7-6-9(8-13(14)15)10-4-2-3-5-11(10)12/h2-7H,8H2,1H3
• InChI Key： KGRKBRWXOVLCIU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C[N+](=O)[O-])=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Additional information on 1-methoxy-4-(nitromethyl)naphthalene

Introduction to 1-Methoxy-4-(Nitromethyl)naphthalene (CAS No. 1508872-80-7)

1-Methoxy-4-(nitromethyl)naphthalene (CAS No. 1508872-80-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinct molecular structure, exhibits a range of properties that make it a valuable intermediate in various synthetic processes and as a potential precursor for the development of novel pharmaceuticals and functional materials.

The molecular formula of 1-methoxy-4-(nitromethyl)naphthalene is C₁₁H₁₀N₂O₃, with a molecular weight of approximately 214.20 g/mol. The compound features a naphthalene core, which is a bicyclic aromatic system, substituted with a methoxy group at the 1-position and a nitromethyl group at the 4-position. The presence of these functional groups imparts specific chemical reactivity and physical properties to the molecule, making it an attractive candidate for various applications.

In recent years, the study of 1-methoxy-4-(nitromethyl)naphthalene has been enriched by advancements in synthetic methodologies and analytical techniques. Researchers have explored its potential as an intermediate in the synthesis of complex organic molecules, particularly those with biological activity. For instance, the nitro group can be reduced to an amino group, which can then undergo further transformations to yield a variety of derivatives with diverse functionalities.

The methoxy group in 1-methoxy-4-(nitromethyl)naphthalene plays a crucial role in modulating the electronic properties of the molecule. This functional group can influence the reactivity and stability of the compound, making it suitable for use in reactions that require precise control over electronic effects. Additionally, the methoxy group can be selectively removed or replaced through various chemical transformations, providing flexibility in synthetic strategies.

In the context of pharmaceutical research, 1-methoxy-4-(nitromethyl)naphthalene has shown promise as a starting material for the synthesis of potential drug candidates. The naphthalene core is known to be present in several bioactive compounds, including anticancer agents and anti-inflammatory drugs. By modifying the substituents on this core structure, researchers can explore new avenues for drug discovery and development.

The physical properties of 1-methoxy-4-(nitromethyl)naphthalene, such as its solubility and melting point, are also important considerations for its practical applications. The compound is generally soluble in common organic solvents such as dichloromethane, ethanol, and acetone, which facilitates its use in solution-phase reactions. Its melting point is reported to be around 65-67°C, which is within a range that allows for easy handling and processing in laboratory settings.

In materials science, 1-methoxy-4-(nitromethyl)naphthalene has been investigated for its potential use in the development of functional materials with unique optical and electronic properties. The naphthalene core can contribute to π-conjugation systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. By incorporating this compound into polymer matrices or other material systems, researchers aim to enhance the performance and functionality of these materials.

The environmental impact of 1-methoxy-4-(nitromethyl)naphthalene is another area of ongoing research. While the compound itself is not classified as hazardous or toxic under current regulations, its production and use must adhere to best practices in green chemistry to minimize environmental footprint. Sustainable synthesis methods and waste management strategies are being developed to ensure that the benefits of this compound can be realized without adverse environmental consequences.

In conclusion, 1-methoxy-4-(nitromethyl)naphthalene (CAS No. 1508872-80-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing fields such as organic synthesis, pharmaceuticals, and materials science.